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Introduction

Syntide 2, a synthetic peptide derived from the phosphorylation site 2 of glycogen synthase, is
a widely recognized substrate for Ca2+/calmodulin-dependent protein kinase Il (CaMKIl).[1][2]
Its utility also extends to other kinases such as Protein Kinase C (PKC).[1] The trifluoroacetate
(TFA) salt of Syntide 2 is a common formulation used in research. These application notes
provide detailed protocols for utilizing Syntide 2 TFA in both radioactive and non-radioactive
kinase assays to measure the activity of CaMKII and other relevant kinases.

Core Principles of Kinase Assays Using Syntide 2

Kinase assays with Syntide 2 are designed to quantify the transfer of a phosphate group from
ATP to a specific serine residue within the Syntide 2 peptide sequence (Pro-Leu-Ala-Arg-Thr-
Leu-Ser-Val-Ala-Gly-Leu-Pro-Gly-Lys-Lys). The rate of this phosphorylation is directly
proportional to the activity of the kinase being assayed. The detection of the phosphorylated
Syntide 2 can be achieved through various methods, primarily categorized as radioactive and
non-radioactive assays.
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Signaling Pathway Context:

CaMKIl is a key signaling protein involved in numerous cellular processes, including synaptic
plasticity, which is fundamental to learning and memory.[3] Its activation is triggered by an
increase in intracellular calcium ions (Ca2+), which bind to calmodulin (CaM). The Ca2+/CaM
complex then binds to and activates CaMKII, enabling it to phosphorylate its substrates, such
as Syntide 2.
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Radioactive Kinase Assay Workflow
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Non-Radioactive ELISA-Based Kinase Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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